Cas no 2731014-80-3 (1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride)

• Product Name: 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride
• CAS No: 2731014-80-3
• MF: C₁₀H₂₄ClNOSi
• MW: 237.842163085938
• CID: 6434365
• PubChem ID: 165588367
• Update Time: 2025-05-22

1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride
• 2731014-80-3
• EN300-37079827
• 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride

• Inchi： 1S/C10H23NOSi.ClH/c1-12-8-10(11)5-9(6-10)7-13(2,3)4;/h9H,5-8,11H2,1-4H3;1H
• InChI Key： XSNHQMNMVSNYGR-UHFFFAOYSA-N
• SMILES： Cl.[Si](C)(C)(C)CC1CC(COC)(C1)N

Computed Properties

• Exact Mass: 237.1315686g/mol
• Monoisotopic Mass: 237.1315686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride

1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride (CAS 2731014-80-3): A Comprehensive Overview

1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride (CAS 2731014-80-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure and functional groups, is increasingly being explored for its potential applications in drug discovery and development. The presence of both methoxymethyl and trimethylsilyl groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride features a cyclobutane core, which is a four-membered carbon ring known for its strain and reactivity. The methoxymethyl group (-CH2OCH3) attached to one carbon atom enhances the compound's solubility in organic solvents, while the trimethylsilyl group (-Si(CH3)3) on another carbon atom provides steric bulk and influences the compound's reactivity. The hydrochloride salt form improves its stability and handling properties, making it more suitable for laboratory use.

One of the most exciting aspects of 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride is its potential role in the development of novel therapeutics. Researchers are particularly interested in its application as a building block for small molecule drugs targeting neurological disorders and metabolic diseases. The compound's unique structure allows for modifications that can enhance binding affinity to specific biological targets, a feature highly valued in modern drug design.

In recent years, the demand for 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride has increased due to its utility in asymmetric synthesis and chiral chemistry. The compound's ability to serve as a precursor for chiral amines makes it valuable in the production of enantiomerically pure pharmaceuticals, a growing area of interest in the pharmaceutical industry. This aligns with current trends in precision medicine, where there is a strong focus on developing drugs with improved efficacy and reduced side effects.

The synthesis of 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride typically involves multi-step organic reactions, including cyclization, protection/deprotection strategies, and final salt formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve the yield and purity of this compound. These innovations are particularly relevant in today's research environment, where efficiency and sustainability are key considerations.

From a commercial perspective, 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The global market for such advanced intermediates is expected to grow significantly, driven by increasing R&D investments in drug discovery. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis, making it a high-value product in the fine chemicals market.

Quality control for 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride involves rigorous analytical testing, including HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These quality standards are critical for researchers who require consistent performance in their experiments. The compound is typically supplied as a white to off-white crystalline powder with specified purity levels, usually ≥95% or higher for research-grade material.

Storage and handling recommendations for 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride include keeping the compound in a cool, dry place, protected from moisture and light. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this chemical. These precautions align with the increasing emphasis on laboratory safety and responsible chemical management in research institutions worldwide.

The future outlook for 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride appears promising, with potential applications extending beyond pharmaceuticals into materials science and specialty chemicals. Its unique structural features make it an interesting candidate for developing new polymers or functional materials with tailored properties. This versatility positions the compound as a valuable asset in multiple areas of chemical research and development.

For researchers interested in working with 1-(Methoxymethyl)-3-[(trimethylsilyl)methyl]cyclobutan-1-amine hydrochloride, it's important to consult recent literature for the latest synthetic protocols and applications. The compound's growing importance in medicinal chemistry is reflected in the increasing number of scientific publications and patents referencing its use. As the field of drug discovery continues to evolve, compounds like this will likely play an increasingly significant role in developing the next generation of therapeutic agents.